Cas no 872423-95-5 ((R)-3-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoic Acid)

(R)-3-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoic acid is a chiral carboxylic acid derivative featuring a benzyloxycarbonyl (Cbz) protected amine group and a sterically hindered 4,4-dimethylpentanoic acid backbone. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for peptidomimetics and pharmaceutical applications. The Cbz group offers selective deprotection under mild conditions, enhancing synthetic flexibility. The dimethyl substitution at the β-position imparts increased stability against enzymatic degradation, making it suitable for bioactive compound design. This compound is commonly employed in peptide coupling reactions and as a building block for structurally constrained analogs. High purity and well-defined chirality ensure reproducibility in research and industrial processes.
(R)-3-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoic Acid structure
872423-95-5 structure
Product Name:(R)-3-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoic Acid
CAS No:872423-95-5
MF:C15H21NO4
MW:279.33154463768
MDL:MFCD18711403
CID:3163109
PubChem ID:11594325
Update Time:2025-11-04

(R)-3-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 4,4-diMethyl-3-[[(phenylMethoxy)carbonyl]aMino]-, (3R)-
    • (R)-3-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoic Acid
    • (R)-3-(Benzyloxycarbonylamino)-4,4-dimethylpentanoic acid
    • (R)-3-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoicacid
    • 872423-95-5
    • (3R)-3-{[(BENZYLOXY)CARBONYL]AMINO}-4,4-DIMETHYLPENTANOIC ACID
    • (R)-3-CBZ-AMINO-3-T-BUTYL-PROPANOIC ACID
    • DS-9880
    • MFCD18711403
    • (3R)-4,4-dimethyl-3-(phenylmethoxycarbonylamino)pentanoic acid
    • AKOS026670186
    • EN300-816802
    • CS-0171669
    • MDL: MFCD18711403
    • Inchi: 1S/C15H21NO4/c1-15(2,3)12(9-13(17)18)16-14(19)20-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18)/t12-/m1/s1
    • InChI Key: PAENHBDXAWYRRZ-GFCCVEGCSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 279.14705815g/mol
  • Monoisotopic Mass: 279.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Color/Form: White to Yellow Solid

(R)-3-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoic Acid Security Information

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